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Compound of Interest

Compound Name: 5-Cyclohexylsalicylic acid

CAS No.: 1855-23-8

Cat. No.: B167929

Get Quote

Welcome to the technical support center for the synthesis of 5-Cyclohexylsalicylic acid. This

guide is designed for researchers, scientists, and drug development professionals to provide

in-depth technical assistance and troubleshoot common issues encountered during the

synthesis and purification of this compound. Our approach is rooted in practical, field-proven

insights to ensure you can achieve optimal results with high purity and yield.

I. Overview of Synthetic Strategy: The Friedel-Crafts
Approach
The most common and direct route to 5-Cyclohexylsalicylic acid is through the Friedel-Crafts

alkylation of salicylic acid. This electrophilic aromatic substitution reaction involves the

introduction of a cyclohexyl group onto the aromatic ring of salicylic acid, predominantly at the

5-position due to the directing effects of the hydroxyl and carboxyl groups.

The general reaction is as follows:
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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